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Compound of Interest

Compound Name: 1,9-Dimethylxanthine

Cat. No.: B1219530 Get Quote

An In-depth Technical Guide to 1,9-Dimethylxanthine

Introduction
1,9-Dimethylxanthine is a dimethylated derivative of xanthine, a purine base found in most

human body tissues and fluids.[1] Structurally, it is an isomer of the more commonly known

dimethylxanthines, theophylline (1,3-dimethylxanthine) and theobromine (3,7-

dimethylxanthine), and paraxanthine (1,7-dimethylxanthine), which is the primary metabolite of

caffeine in humans.[2][3][4] As a member of the methylxanthine family, 1,9-dimethylxanthine
is of interest to researchers for its potential pharmacological activities, which are generally

associated with antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE)

enzymes.[5] This document provides a comprehensive technical overview of 1,9-
dimethylxanthine, covering its chemical properties, synthesis, biological activity, and analytical

methods for its characterization, aimed at researchers and professionals in drug development.

Chemical and Physical Properties
1,9-Dimethylxanthine is a purine alkaloid with a molecular structure featuring methyl groups at

the N1 and N9 positions of the xanthine core. Its chemical properties are summarized in the

table below.
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Property Value Reference(s)

IUPAC Name
1,9-dimethyl-3H-purine-2,6-

dione

Molecular Formula C₇H₈N₄O₂

Molecular Weight 180.16 g/mol

CAS Number 33073-01-7

InChI

InChI=1S/C7H8N4O2/c1-10-3-

8-4-5(10)9-

7(13)11(2)6(4)12/h3H,1-2H3,

(H,9,13)

InChIKey
XKZALMBJTMJPFU-

UHFFFAOYSA-N

SMILES Cn1cnc2c1[nH]c(=O)n(C)c2=O

Purity (typical) ≥97%

Synthesis of 1,9-Dimethylxanthine
The synthesis of 1,9-dimethylxanthine can be achieved through several routes, primarily

involving the selective methylation of xanthine precursors or the modification of other

methylated xanthines.

Experimental Protocols
Protocol 3.1.1: Direct Methylation of Xanthine This method involves the direct methylation of

xanthine at the N1 and N9 positions.

Reaction Setup: Dissolve xanthine in a suitable solvent such as dimethylformamide (DMF).

Methylation: Add an excess of a methylating agent, for example, methyl iodide (CH₃I) or

dimethyl sulfate ((CH₃O)₂SO₂), to the solution under alkaline conditions.

Reaction Conditions: Heat the reaction mixture at 60–80°C for a duration of 12–24 hours.

Competing methylation at other nitrogen sites can occur.
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Purification: Isolate the desired 1,9-dimethylxanthine product through recrystallization from

ethanol or aqueous methanol.

Protocol 3.1.2: Synthesis from 8-Methylisocaffeine This route offers higher regioselectivity

compared to direct methylation.

Chlorination: Convert 8-methylisocaffeine to an intermediate via chlorination of the C(8)-

methyl group.

Nucleophilic Substitution: Perform a nucleophilic substitution reaction on the chlorinated

intermediate to yield 1,9-dimethylxanthine.

Purification: Purify the final product using column chromatography or recrystallization.

Protocol 3.1.3: Synthesis via Uric Acid Derivatives This "green chemistry" approach avoids

halogenated reagents.

Ring Cleavage: Heat uric acid with acetamide at 150–160°C to cleave the imidazolone ring.

Cyclization: The intermediate cyclizes to form 8-methylxanthine.

Methylation: Methylate the 8-methylxanthine at the N1 and N9 positions using dimethyl

carbonate ((CH₃O)₂CO) in the presence of potassium carbonate (K₂CO₃) to produce 1,9-
dimethylxanthine.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,9-Dimethylxanthine | C7H8N4O2 | CID 118395 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Paraxanthine - Wikipedia [en.wikipedia.org]

3. Psychostimulant pharmacological profile of paraxanthine, the main metabolite of caffeine
in humans - PMC [pmc.ncbi.nlm.nih.gov]

4. azolifesciences.com [azolifesciences.com]

5. 1,9-Dimethylxanthine | 33073-01-7 | Benchchem [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1219530?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219530?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_9-Dimethylxanthine
https://en.wikipedia.org/wiki/Paraxanthine
https://pmc.ncbi.nlm.nih.gov/articles/PMC3562388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3562388/
https://www.azolifesciences.com/news/20200216/A-faster-and-greener-method-for-analysing-xanthine-content-in-commercial-tea-brands.aspx
https://www.benchchem.com/product/b1219530
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [What is 1,9-Dimethylxanthine?]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1219530#what-is-1-9-
dimethylxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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